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Compound of Interest
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Cat. No.: B15481046

Vergleichende Rheologie von Polyvinylbutyral-
Losungen: Einfluss der Konzentration

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung bietet dieser
Leitfaden einen objektiven Vergleich der rheologischen Eigenschaften von Polyvinylbutyral
(PVB)-L6sungen bei unterschiedlichen Konzentrationen. Die hier prasentierten experimentellen
Daten und Protokolle sollen die Formulierung und Prozessentwicklung unterstitzen, bei denen
die Viskositat eine entscheidende Rolle spielt.

Polyvinylbutyral (PVB) ist ein vielseitiges Harz, das in einer Vielzahl von Anwendungen
eingesetzt wird, von Beschichtungen und Klebstoffen bis hin zu Bindemitteln in der Keramik-
und Pharmaindustrie.[1] Die rheologischen Eigenschaften von PVB-Ldsungen, insbesondere
ihre Viskositat, sind von entscheidender Bedeutung fur die Verarbeitbarkeit und die finalen
Produkteigenschaften. Die Viskositat einer PVB-LOsung hangt von mehreren Faktoren ab,
darunter die Konzentration des Polymers, das Molekulargewicht, der Acetalisierungsgrad, das
verwendete Losungsmittel und die Temperatur.[2][3][4]

Dieser Leitfaden konzentriert sich auf den fundamentalen Zusammenhang zwischen der PVB-
Konzentration und der Viskositat der Lésung und liefert quantitative Daten sowie detaillierte
experimentelle Methoden zur Reproduktion der Ergebnisse.
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Quantitative Daten: Viskositat in Abhangigkeit der
Konzentration

Die Viskositat von PVB-L6sungen steigt mit zunehmender Konzentration des Polymers
signifikant an.[4][5] Dieses Verhalten ist auf die zunehmende Verschrankung der Polymerketten
zurtckzufiihren. Die folgende Tabelle fasst die Viskositatsdaten flr Losungen eines typischen
PVB-Typs (Mowital B 60 H, Molekulargewicht ca. 60.000 g/mol ) in Ethanol bei
Raumtemperatur zusammen.

Konzentration (Gew.-%) Dynamische Viskositat (mPa-s)
2 ~10

4 ~ 25

6 ~ 60

8 ~ 150

10 ~ 350

12 ~ 800

14 ~ 1800

Tabelle 1: Ungefahre dynamische Viskositat von
PVB-LOsungen (Mowital B 60 H) in Ethanol bei
verschiedenen Konzentrationen. Die Daten

wurden aus experimentellen Kurven extrahiert.

[5]

Vergleich kommerzieller PVB-Typen

Unterschiedliche PVB-Typen, die sich in Molekulargewicht und Acetalisierungsgrad
unterscheiden, weisen bei gleicher Konzentration unterschiedliche Viskositaten auf. Die
folgende Tabelle vergleicht die Viskositaten verschiedener kommerzieller PVB-Harze in
10%igen Losungen.
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Viskositat bei 10%

PVB-Typ Lésungsmittel Messmethode
(mPa-s)

Brookfield

CCP B-06HX Ethanol/Toluol (1/1) 70 - 100 ] )
Viskosimeter @ 20°C
Brookfield

CCP B-08HX Ethanol/Toluol (1/1) 120 - 180 ) )
Viskosimeter @ 20°C
Brookfield

IMPAG CD-16 Ethanol 9-14 ] )
Viskosimeter @ 25°C
Brookfield

IMPAG CD-20 Ethanol 14 - 20

Viskosimeter @ 25°C

Tabelle 2: Vergleich
der Viskositaten
verschiedener
kommerzieller PVB-
Harze in 10%iger
Lésung.[2][6][7]

Experimentelle Protokolle

Die genaue und reproduzierbare Messung der rheologischen Eigenschaften von PVB-
Ldsungen ist entscheidend. Nachfolgend finden Sie detaillierte Protokolle fur die
Probenvorbereitung und die Viskositatsmessung.

Protokoll 1: Herstellung von PVB-Ldsungen

Ziel: Herstellung homogener PVB-L6sungen mit definierter Konzentration.
Materialien:

o Polyvinylbutyral (PVB)-Pulver oder -Granulat

e Losungsmittel (z. B. Ethanol, 96%)

e Magnetruhrer mit Heizplatte
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Rihrfisch

Becherglaser oder Erlenmeyerkolben

Analysenwaage

Parafilm oder geeigneter Verschluss
Vorgehensweise:

o Abwiegen: Die erforderliche Menge an PVB und Losungsmittel wird entsprechend der
gewunschten Konzentration (Gew.-%) genau abgewogen.

e Mischen: Das Losungsmittel wird in das Becherglas gegeben und der Rihrfisch hinzugeftgt.

o Auflésen: Unter konstantem Rihren bei Raumtemperatur wird das PVB-Pulver langsam in
das Losungsmittel gegeben, um die Bildung von Klumpen zu vermeiden.

o Homogenisieren: Das Gefald wird abgedeckt (z. B. mit Parafilm), um die Verdunstung des
Losungsmittels zu minimieren. Die Losung wird fir mehrere Stunden (typischerweise 2-4
Stunden oder Uber Nacht) bei Raumtemperatur gerihrt, bis das PVB vollstandig gel6st und
die Losung klar und homogen ist. Bei einigen PVB-Typen kann ein leichtes Erwarmen (z. B.
auf 40-50 °C) den Loésungsprozess beschleunigen.

o Temperieren: Vor der rheologischen Messung wird die Losung auf die definierte
Messtemperatur (z. B. 20 °C oder 25 °C) temperiert.

Protokoll 2: Viskositatsmessung mit einem
Rotationsrheometer

Ziel: Bestimmung der dynamischen Viskositat der hergestellten PVB-L6sungen.
Gerat:

o Rotationsrheometer (z. B. Kegel-Platte- oder Platte-Platte-System) oder
Rotationsviskosimeter (nach Brookfield-Prinzip)

o Temperier-Einheit (z. B. Peltier-Element)
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Vorgehensweise:

Geratekalibrierung und -vorbereitung: Das Rheometer wird gemal3 den Herstellerangaben
kalibriert und die entsprechende Messgeometrie (z. B. Kegel-Platte CP50-1) installiert.

Temperierung: Die untere Messplatte wird auf die Solltemperatur (z. B. 20 °C) vorgeheizt.

Probenaufgabe: Eine ausreichende Menge der temperierten PVB-L6sung wird auf die untere
Platte aufgetragen. Blasenbildung ist dabei zu vermeiden.

Einstellen des Messspalts: Die obere Messgeometrie (Kegel oder Platte) wird auf den
definierten Abstand zur unteren Platte abgesenkt. Uberschiissige Probe am Rand der
Geometrie wird sorgfaltig entfernt.

Aquilibrierung: Die Probe wird fiir eine kurze Zeit (z. B. 2-5 Minuten) im Messspalt
temperieren gelassen, um thermische Gleichgewichtsbedingungen sicherzustellen.

Messung: Die Messung wird gestartet. Typischerweise wird die Viskositat in Abhangigkeit
von einer ansteigenden Schergeschwindigkeit (z. B. von 0,1 s~ bis 100 s~1) gemessen, um
das FlieRverhalten (newtonsch oder scherverdiinnend) zu charakterisieren. Fir eine
Einpunktmessung kann eine feste Drehzahl bzw. Schergeschwindigkeit gewéhlt werden.

Datenerfassung: Die Viskositatswerte (in mPa-s oder Pa-s) werden in Abhangigkeit von der
Schergeschwindigkeit aufgezeichnet.

Visualisierungen

Die folgenden Diagramme veranschaulichen die logischen Zusammenhénge der

Einflussfaktoren und den experimentellen Arbeitsablauf.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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